N-(4-(dimethylamino)phenethyl)-2-fluorobenzenesulfonamide

• IUPAC Name: N-[2-[4-(dimethylamino)phenyl]ethyl]-2-fluorobenzenesulfonamide
• InChI: InChI=1S/C16H19FN2O2S/c1-19(2)14-9-7-13(8-10-14)11-12-18-22(20,21)16-6-4-3-5-15(16)17/h3-10,18H,11-12H2,1-2H3
• InChI Key: PFBPLYKNHYSJEF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)CCNS(=O)(=O)C2=CC=CC=C2F
• Molecular Formula: C16H19FN2O2S
• Molecular Weight: 322.4 g/mol

Description

2-4-(Dimethylamino)phenyl ethanol, also known as 4-(Dimethylamino)phenethyl alcohol, is an organic compound with the linear formula (CH3)2NC6H4CH2CH2OH. It is used as an accelerator for bone cement curing.

Molecular Structure Analysis

The molecular structure of 2-4-(Dimethylamino)phenyl ethanol consists of a phenyl ring attached to an ethanol group via an ethyl bridge. The phenyl ring is substituted at the 4-position with a dimethylamino group.

Physical And Chemical Properties Analysis

2-4-(Dimethylamino)phenyl ethanol is a solid with a melting point of 54-58 °C. It has a molecular weight of 165.23.

Scientific Research Applications

Synthesis and Material Science Applications

• Development of New Platinum(II) Complexes : Research by Amim et al. (2008) on the synthesis of new platinum(II) dithiocarbimato complexes involved the reaction of 4-fluorobenzenesulfonamide with CS2 and KOH. These complexes, characterized by X-ray crystallography and IR spectroscopy, demonstrate the compound's role in forming materials with potential catalytic and electronic applications (Amim et al., 2008).

Chemical Sensing and Detection

• Fluorescent Probes for Thiophenols : A study by Wang et al. (2012) highlights the use of a related sulfonamide derivative in creating a fluorescent probe for discriminating thiophenols over aliphatic thiols. This application is crucial for environmental and biological sensing, demonstrating the versatility of sulfonamide compounds in chemical detection technologies (Wang et al., 2012).

Biological and Pharmaceutical Research

• Antimicrobial Activity of Sulfonamide Derivatives : Ghorab et al. (2017) synthesized a series of sulfonamide derivatives showing significant antimicrobial activity. This study illustrates the potential of such compounds in developing new antibacterial and antifungal agents, indicating a broad area of application in pharmaceutical research (Ghorab et al., 2017).

Analytical Techniques

• Gas-Liquid Chromatography : The use of dimethylformamide dialkylacetals to form N-dimethylaminomethylene derivatives of primary sulfonamides, as discussed by Vandenheuvel and Gruber (1975), showcases the application of sulfonamide compounds in enhancing gas-liquid chromatographic analysis. This method provides a way to analyze biological samples with improved accuracy and sensitivity (Vandenheuvel & Gruber, 1975).

Safety and Hazards

This compound is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye irritation, and respiratory irritation.